Cas no 728-54-1 (Methyl 3-nitro-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-nitro-4-(trifluoromethoxy)benzoate
• CAS No: 728-54-1
• MDL: MFCD14698078
• CID: 4657950
• Update Time: 2025-06-08

Methyl 3-nitro-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Nitro-4-(trifluoromethoxy)benzoate
• Methyl 3-nitro-4-(trifluoromethoxy)benzoate

• MDL： MFCD14698078

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-nitro-4-(trifluoromethoxy)benzoate

Introduction to Methyl 3-nitro-4-(trifluoromethoxy)benzoate (CAS No. 728-54-1)

Methyl 3-nitro-4-(trifluoromethoxy)benzoate, identified by its CAS number 728-54-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its nitro and trifluoromethoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of Methyl 3-nitro-4-(trifluoromethoxy)benzoate consists of a benzoic acid core substituted with a nitro group at the 3-position and a trifluoromethoxy group at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for the development of novel compounds. The presence of the nitro group enhances reactivity, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity, which are crucial factors in drug design.

In recent years, there has been growing interest in the applications of Methyl 3-nitro-4-(trifluoromethoxy)benzoate in medicinal chemistry. Researchers have leveraged its structural features to develop new therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in synthesizing compounds with anti-inflammatory, antiviral, and anticancer properties. The nitro group can be further functionalized through reduction or condensation reactions, leading to the formation of diverse pharmacophores.

One notable area of research involves the use of Methyl 3-nitro-4-(trifluoromethoxy)benzoate as a precursor in the synthesis of fluorinated aromatic compounds. Fluoroaromatics are increasingly recognized for their enhanced bioavailability and improved pharmacokinetic profiles. The trifluoromethoxy group, in particular, has been shown to increase metabolic stability and resistance to enzymatic degradation, making it an attractive feature for drug development.

The compound's reactivity also makes it a valuable tool in organic synthesis. It can undergo various transformations, including nucleophilic aromatic substitution, condensation reactions, and metal-catalyzed coupling reactions. These reactions enable chemists to construct complex molecular architectures, which are essential for designing drugs with specific biological activities. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at different positions of the benzoic acid core.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-nitro-4-(trifluoromethoxy)benzoate's reactivity and applications. Molecular modeling studies have provided insights into how the nitro and trifluoromethoxy groups influence the compound's electronic properties and interactions with biological targets. These insights have guided the design of more effective synthetic strategies and have paved the way for the development of novel therapeutic agents.

The pharmaceutical industry has also explored the use of Methyl 3-nitro-4-(trifluoromethoxy)benzoate in the development of agrochemicals. Its structural features make it a suitable candidate for synthesizing herbicides and pesticides with improved efficacy and environmental safety. By incorporating fluorine atoms into organic molecules, agrochemicals can achieve better stability and resistance to degradation, reducing environmental impact.

In conclusion, Methyl 3-nitro-4-(trifluoromethoxy)benzoate (CAS No. 728-54-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new uses for this compound, its importance in drug development and industrial applications is likely to grow even further.